PD-151746

• CAS No.: 179461-52-0
• Product Name: PD-151746
• Molecular Formula: C11H8FNO2S
• Molecular Weight: 237.25 g/mol
• IUPAC Name: (Z)-3-(5-fluoro-1H-indol-3-yl)-2-sulfanylprop-2-enoic acid
• Standard InChI: InChI=1S/C11H8FNO2S/c12-7-1-2-9-8(4-7)6(5-13-9)3-10(16)11(14)15/h1-5,13,16H,(H,14,15)/b10-3-
• Standard InChIKey: HWMQHECFXSVZGN-KMKOMSMNSA-N
• Isomeric SMILES: C1=CC2=C(C=C1F)C(=CN2)/C=C(/C(=O)O)\S
• SMILES: C1=CC2=C(C=C1F)C(=CN2)C=C(C(=O)O)S
• Canonical SMILES: C1=CC2=C(C=C1F)C(=CN2)C=C(C(=O)O)S
• Appearance: Solid powder
• Description: PD-151746 is an inhibitor of calpains 1 and 2.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-(5-fluoro-3-indolyl)-2-mercapto-(Z)-2-propenoic acid; PD 151746; PD-151746; PD151746
• Reference: 1: Lei H, Li X, Jing B, Xu H, Wu Y. Human S100A7 Induces Mature Interleukin1α Expression by RAGE-p38 MAPK-Calpain1 Pathway in Psoriasis. PLoS One. 2017 Jan 6;12(1):e0169788. doi: 10.1371/journal.pone.0169788. eCollection 2017. PubMed PMID: 28060905; PubMed Central PMCID: PMC5218466.; 2: Fujita H, Kato T, Watanabe N, Takahashi T, Kitagawa S. Stimulation of human formyl peptide receptors by calpain inhibitors: homology modeling of receptors and ligand docking simulation. Arch Biochem Biophys. 2011 Dec 15;516(2):121-7. doi: 10.1016/j.abb.2011.09.017. Epub 2011 Oct 7. PubMed PMID: 22005393.; 3: Meier M, Klein HH, Kramer J, Drenckhan M, Schütt M. Calpain inhibition impairs glycogen syntheses in HepG2 hepatoma cells without altering insulin signaling. J Endocrinol. 2007 Apr;193(1):45-51. PubMed PMID: 17400802.; 4: Jost MM, Jost P, Klein J, Klein HH. The beta3-adrenergic agonist CL316,243 inhibits insulin signaling but not glucose uptake in primary human adipocytes. Exp Clin Endocrinol Diabetes. 2005 Sep;113(8):418-22. PubMed PMID: 16151974.; 5: Pörn-Ares MI, Saido TC, Andersson T, Ares MP. Oxidized low-density lipoprotein induces calpain-dependent cell death and ubiquitination of caspase 3 in HMEC-1 endothelial cells. Biochem J. 2003 Sep 1;374(Pt 2):403-11. PubMed PMID: 12775216; PubMed Central PMCID: PMC1223604.; 6: Squier MK, Sehnert AJ, Sellins KS, Malkinson AM, Takano E, Cohen JJ. Calpain and calpastatin regulate neutrophil apoptosis. J Cell Physiol. 1999 Mar;178(3):311-9. PubMed PMID: 9989777.
• PubChem Compound: 5353866
• Last Modified: Nov 11 2021